Cas no 2097960-21-7 (4-(2-Aminoethoxy)quinoline dihydrochloride)

• Product Name: 4-(2-Aminoethoxy)quinoline dihydrochloride
• CAS No: 2097960-21-7
• MF: C₁₁H₁₄Cl₂N₂O
• MW: 261.147660732269
• CID: 4775601
• Update Time: 2025-06-13

4-(2-Aminoethoxy)quinoline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminoethoxy)quinoline dihydrochloride
• 2-(Quinolin-4-yloxy)ethan-1-amine dihydrochloride
• 4-(2-Aminoethoxy)quinoline dihydrochloride

• Inchi： 1S/C11H12N2O.2ClH/c12-6-8-14-11-5-7-13-10-4-2-1-3-9(10)11;;/h1-5,7H,6,8,12H2;2*1H
• InChI Key： VJHWWOSQAFWGFY-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(CCN)C1C=CN=C2C=CC=CC=12

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 175
• Topological Polar Surface Area: 48.1

Additional information on 4-(2-Aminoethoxy)quinoline dihydrochloride

Introduction to 4-(2-Aminoethoxy)quinoline dihydrochloride (CAS No. 2097960-21-7)

4-(2-Aminoethoxy)quinoline dihydrochloride, with the chemical formula C₁₀H₁₄N₂O₂·2HCl, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline class of heterocyclic aromatic compounds, which have long been recognized for their broad spectrum of biological activities. The presence of both amino and ether functional groups in its structure imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The CAS number 2097960-21-7 uniquely identifies this compound in scientific literature and databases, facilitating its accurate referencing in research papers, patents, and regulatory submissions. As a derivative of quinoline, 4-(2-aminoethoxy)quinoline dihydrochloride inherits the structural framework that has been extensively studied for its antimicrobial, antimalarial, and anticancer properties. However, the introduction of the aminoethoxy substituent at the 4-position introduces new pharmacophoric elements that can modulate its biological activity and interactions with biological targets.

In recent years, there has been a growing interest in quinoline derivatives as potential therapeutic agents due to their ability to interact with various biological pathways. The aminoethoxy group in 4-(2-aminoethoxy)quinoline dihydrochloride serves as a key pharmacophore, enabling hydrogen bonding interactions with nucleophilic centers on proteins and enzymes. This feature has been exploited in the design of compounds targeting enzymes involved in cancer progression, such as tyrosine kinases and proteases. Additionally, the dihydrochloride salt form enhances the compound's solubility and stability, making it more suitable for formulation into pharmaceutical products.

One of the most compelling aspects of 4-(2-aminoethoxy)quinoline dihydrochloride is its potential application in the treatment of diseases caused by parasitic infections. Quinoline derivatives have historically been used as antimalarial agents, with chloroquine being a prime example. The structural modifications introduced in 4-(2-aminoethoxy)quinoline dihydrochloride aim to enhance its efficacy against drug-resistant strains of parasites while minimizing side effects. Preliminary studies have shown promising results in vitro, demonstrating its ability to inhibit the growth of various parasitic species by interfering with essential metabolic pathways.

The pharmacokinetic profile of 4-(2-aminoethoxy)quinoline dihydrochloride is another critical aspect that has been thoroughly investigated. The compound exhibits moderate bioavailability upon oral administration, with a half-life that allows for once-daily dosing in preclinical models. This dosing regimen is particularly advantageous for patient compliance and convenience. Furthermore, the compound's ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders associated with parasitic infections or other central nervous system conditions.

In addition to its antimicrobial properties, 4-(2-aminoethoxy)quinoline dihydrochloride has shown promise as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including cancer, autoimmune disorders, and cardiovascular conditions. The aminoethoxy group interacts with inflammatory mediators and signaling pathways, potentially reducing inflammation without significant immunosuppressive effects. This dual functionality makes it an attractive candidate for developing novel therapeutics that address both infection and inflammation simultaneously.

The synthesis of 4-(2-aminoethoxy)quinoline dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions at the 4-position of quinoline followed by protection-deprotection strategies to introduce the aminoethoxy group selectively. The final step involves salt formation with hydrochloric acid to improve solubility and stability. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and verify product identity.

The development of 4-(2-aminoethoxy)quinoline dihydrochloride as a drug candidate is supported by a robust preclinical research framework. In vitro assays have demonstrated its efficacy against a range of pathogens, including bacteria resistant to conventional antibiotics. Similarly, cell-based assays have shown inhibitory effects on cancer cell lines by inducing apoptosis or inhibiting proliferation. These findings have laid the groundwork for clinical trials to evaluate its safety and efficacy in human populations.

The regulatory landscape for approving new pharmaceuticals necessitates rigorous testing under Good Manufacturing Practices (GMP). Companies developing 4-(2-aminoethoxy)quinoline dihydrochloride must submit comprehensive data packages detailing its synthesis, characterization, toxicology profiles, pharmacokinetics, and clinical efficacy. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide guidelines to ensure that new drugs meet stringent safety and efficacy standards before being approved for market use.

The economic impact of developing novel therapeutics like 4-(2-aminoethoxy)quinoline dihydrochloride cannot be overstated. Pharmaceutical companies invest significant resources into research and development (R&D), often spending billions on discovering new drugs that may or may not reach market approval. However, successful drugs like this one can generate substantial revenue streams while addressing unmet medical needs globally. This economic incentive drives innovation in medicinal chemistry and biotechnology sectors.

The future prospects for 4-(2-aminoethoxy)quinoline dihydrochloride are promising but depend on successful outcomes from ongoing clinical trials. Researchers are optimistic about its potential applications not only as an antimicrobial agent but also as a broad-spectrum therapeutic targeting various diseases caused by parasitic infections or chronic inflammation. Continued investment in R&D will be crucial to translating preclinical successes into tangible therapeutic benefits for patients worldwide.